Cas no 74920-80-2 (Mdepap)

• Product Name: Mdepap
• CAS No: 74920-80-2
• MF: C₁₆H₂₁IN₄
• MW: 396.269215345383
• CID: 540291
• PubChem ID: 87563148
• Update Time: 2025-04-19

Mdepap Chemical and Physical Properties

Names and Identifiers

• Pyridinium, 4-[[4-(diethylamino)phenyl]azo]-1-methyl-, iodide
• Mdepap
• N,N-diethyl-4-[(1-methylpyridin-1-ium-4-yl)diazenyl]aniline,iodide
• M0762
• 1-Methyl-4-(4-diethylaminophenylazo)pyridinium Iodide
• MDEPAP (1-Methyl-4-(4-diethylaminophenylazo)pyridinium iodide)
• (E)-4-((4-(diethylamino)phenyl)diazenyl)-1-methylpyridinium iodide
• 4-{(E)-[4-(Diethylamino)phenyl]diazenyl}-1-methylpyridin-1-ium iodide
• MDEPAP [=1-Methyl-4-(4-diethylaminophenylazo)pyridinium Iodide] [Extractio
• MFCD00082424
• T71299
• ZCA92080
• FT-0704232
• SCHEMBL8153982
• N,N-diethyl-4-[(1-methylpyridin-1-ium-4-yl)diazenyl]aniline;iodide
• 74920-80-2
• DTXSID80559460
• MDEPAP [=1-Methyl-4-(4-diethylaminophenylazo)pyridinium Iodide]
• 4-{2-[4-(diethylamino)phenyl]diazen-1-yl}-1-methylpyridin-1-ium iodide
• FBXMWVQMHYGKQY-UHFFFAOYSA-M
• A5400

• MDL： MFCD00082424
• Inchi： 1S/C16H21N4.HI/c1-4-20(5-2)16-8-6-14(7-9-16)17-18-15-10-12-19(3)13-11-15;/h6-13H,4-5H2,1-3H3;1H/q+1;/p-1
• InChI Key： FBXMWVQMHYGKQY-UHFFFAOYSA-M
• SMILES： [I-].N(C1C=CC(=CC=1)/N=N/C1C=C[N+](C)=CC=1)(CC)CC

Computed Properties

• Exact Mass: 396.08100
• Monoisotopic Mass: 396.08109g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 285
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 31.8
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Solids
• Melting Point: 186.0 to 193.0 deg-C
• PSA: 31.84000
• LogP: 0.77670
• Solubility: Not determined

Mdepap Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P108
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R20/21/22; R36/37/38
• Storage Condition：4° CStore…,-4℃Store…Better